N-[2-(benzylthio)ethyl]-4-chlorobenzamide

• IUPAC Name: N-(2-benzylsulfanylethyl)-4-chlorobenzamide
• InChI: InChI=1S/C16H16ClNOS/c17-15-8-6-14(7-9-15)16(19)18-10-11-20-12-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,18,19)
• InChI Key: BPPVJBMKKJGSBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCCNC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H16ClNOS
• Molecular Weight: 305.8 g/mol

Description

N-[2-(benzylthio)ethyl]-4-chlorobenzamide, also known as BTEC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BTEC is a small molecule inhibitor of the protein-protein interaction between the transcription factors, CREB and CBP, which are involved in the regulation of gene expression. In

Mechanism of Action

N-[2-(benzylthio)ethyl]-4-chlorobenzamide inhibits the protein-protein interaction between the transcription factors, CREB and CBP, by binding to the KIX domain of CBP. This interaction prevents the recruitment of CBP to the CREB transcriptional complex, leading to the suppression of gene expression. This mechanism of action has been confirmed using various biochemical and biophysical techniques, including X-ray crystallography and nuclear magnetic resonance spectroscopy.
Biochemical and Physiological Effects:
N-[2-(benzylthio)ethyl]-4-chlorobenzamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer research, N-[2-(benzylthio)ethyl]-4-chlorobenzamide has been shown to induce apoptosis and cell cycle arrest in cancer cells. In inflammation research, N-[2-(benzylthio)ethyl]-4-chlorobenzamide has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In neurodegenerative disorder research, N-[2-(benzylthio)ethyl]-4-chlorobenzamide has been shown to protect neurons from oxidative stress-induced damage and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(benzylthio)ethyl]-4-chlorobenzamide in lab experiments is its high specificity and potency. N-[2-(benzylthio)ethyl]-4-chlorobenzamide has been shown to selectively inhibit the interaction between CREB and CBP without affecting other protein-protein interactions. Another advantage is its low toxicity, which makes it suitable for in vivo studies. However, one of the limitations of using N-[2-(benzylthio)ethyl]-4-chlorobenzamide is its poor solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for N-[2-(benzylthio)ethyl]-4-chlorobenzamide research. One direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to investigate the potential therapeutic applications of N-[2-(benzylthio)ethyl]-4-chlorobenzamide in other diseases, such as cardiovascular diseases and metabolic disorders. Furthermore, the development of N-[2-(benzylthio)ethyl]-4-chlorobenzamide-based drug delivery systems could enhance its efficacy and reduce its toxicity. Finally, the elucidation of the molecular mechanisms underlying the biological effects of N-[2-(benzylthio)ethyl]-4-chlorobenzamide could provide insights into the regulation of gene expression and the development of novel therapeutic strategies.
Conclusion:
In conclusion, N-[2-(benzylthio)ethyl]-4-chlorobenzamide is a promising chemical compound with potential therapeutic applications in various diseases. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of N-[2-(benzylthio)ethyl]-4-chlorobenzamide have been discussed in this paper. Further research on N-[2-(benzylthio)ethyl]-4-chlorobenzamide could lead to the development of novel therapeutic strategies for various diseases.

Synthesis Methods

N-[2-(benzylthio)ethyl]-4-chlorobenzamide can be synthesized using a multi-step process. The first step involves the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. The second step involves the reaction of 4-chlorobenzoyl chloride with N-(benzylthio)ethylamine to form N-[2-(benzylthio)ethyl]-4-chlorobenzamide. The purity of the synthesized compound can be confirmed using analytical techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

N-[2-(benzylthio)ethyl]-4-chlorobenzamide has been shown to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, N-[2-(benzylthio)ethyl]-4-chlorobenzamide has been shown to inhibit the growth of cancer cells by suppressing the expression of oncogenes. In inflammation research, N-[2-(benzylthio)ethyl]-4-chlorobenzamide has been shown to reduce the production of pro-inflammatory cytokines. In neurodegenerative disorder research, N-[2-(benzylthio)ethyl]-4-chlorobenzamide has been shown to protect neurons from oxidative stress-induced damage.